Cas no 175203-78-8 (5-Chloro-2,1,3-benzoxadiazole-4-sulfonyl Chloride)

• Product Name: 5-Chloro-2,1,3-benzoxadiazole-4-sulfonyl Chloride
• CAS No: 175203-78-8
• MF: C₆H₂Cl₂N₂O₃S
• MW: 253.06267786026
• CID: 136853
• PubChem ID: 2779275
• Update Time: 2025-10-29

5-Chloro-2,1,3-benzoxadiazole-4-sulfonyl Chloride Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2,1,3-benzoxadiazole-4-sulfonylchloride
• 2,1,3-Benzoxadiazole-4-sulfonylchloride, 5-chloro-
• 5-Chlorobenzofurazan-4-sulfonyl chloride
• BUTTPARK 49\04-48
• 5-CHLOROBENZOFURAZAN-4-SULPHONYL CHLORIDE
• 6-chloro-2,1,3-benzoxadiazole-7-sulfonyl chloride
• 5-Chlorobenzo[c][1,2,5]oxadiazole-4-sulfonyl chloride
• FLC 5-Chloro-2,1,3-benzoxadiazole-4-sulfonyl Chloride
• 5-CHLORO-2,1,3-BENZOXADIAZOLE-4-SULFONYL CHLORIDE
• 2,1,3-benzoxadiazole-4-sulfonyl chloride, 5-chloro-
• 5-Chloro-2,1,3-benzoxadiazole-4-sulphonylchloride97%
• SCHEMBL1022338
• 5-chloro-2,1,3-benzoxadiazole-4-sulphonyl chloride
• DTXSID40381360
• VS-02313
• 5-chloro-2,1,3-benzoxadiazole-4-sulfonyl chloride, AldrichCPR
• AKOS005172659
• CS-0313676
• C80079
• MFCD00203878
• FT-0620226
• AM803351
• 175203-78-8
• A811885
• (6-Fluoro-1H-indol-3-yl)-acetonitrile
• J-517289
• 2,1,3-Benzoxadiazole-4-sulfonylchloride,5-chloro-
• BBL010095
• STK408623
• 5-Chloro-2,1,3-benzoxadiazole-4-sulfonyl Chloride

• MDL： MFCD00203878
• Inchi： 1S/C6H2Cl2N2O3S/c7-3-1-2-4-5(10-13-9-4)6(3)14(8,11)12/h1-2H
• InChI Key： ZFBZICACMDZKNQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C(C=1S(=O)(=O)Cl)=NON=2

Computed Properties

• Exact Mass: 251.91600
• Monoisotopic Mass: 251.916
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.8
• Topological Polar Surface Area: 81.4A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.789
• Melting Point: 73 °C
• Boiling Point: 381.5°C at 760 mmHg
• Flash Point: 184.5°C
• Refractive Index: 1.638
• PSA: 81.44000
• LogP: 2.88450
• Solubility: Not determined

5-Chloro-2,1,3-benzoxadiazole-4-sulfonyl Chloride Security Information

• Hazard Category Code： 36
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• Safety Term：S26;S36/37/39;S45
• Risk Phrases：R34
• HazardClass：MOISTURE SENSITIVE, CORROSIVE